Diallyl Sulfide
Diallyl Sulfide
Diallyl sulfide is an organic sulfide.
Di-2-propenyl sulfide, also known as allyl sulfide or garlic oil, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. Di-2-propenyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Di-2-propenyl sulfide has been primarily detected in urine. Within the cell, di-2-propenyl sulfide is primarily located in the cytoplasm. Di-2-propenyl sulfide is a garlic, horseradish, and metallic tasting compound that can be found in a number of food items such as onion-family vegetables, garden onion, herbs and spices, and garlic. This makes di-2-propenyl sulfide a potential biomarker for the consumption of these food products.
Di-2-propenyl sulfide, also known as allyl sulfide or garlic oil, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. Di-2-propenyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Di-2-propenyl sulfide has been primarily detected in urine. Within the cell, di-2-propenyl sulfide is primarily located in the cytoplasm. Di-2-propenyl sulfide is a garlic, horseradish, and metallic tasting compound that can be found in a number of food items such as onion-family vegetables, garden onion, herbs and spices, and garlic. This makes di-2-propenyl sulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
592-88-1
VCID:
VC0162865
InChI:
InChI=1S/C6H10S/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2
SMILES:
C=CCSCC=C
Molecular Formula:
C6H10S
Molecular Weight:
114.21 g/mol
Diallyl Sulfide
CAS No.: 592-88-1
Reference Standards
VCID: VC0162865
Molecular Formula: C6H10S
Molecular Weight: 114.21 g/mol
| CAS No. | 592-88-1 |
|---|---|
| Product Name | Diallyl Sulfide |
| Molecular Formula | C6H10S |
| Molecular Weight | 114.21 g/mol |
| IUPAC Name | 3-prop-2-enylsulfanylprop-1-ene |
| Standard InChI | InChI=1S/C6H10S/c1-3-5-7-6-4-2/h3-4H,1-2,5-6H2 |
| Standard InChIKey | UBJVUCKUDDKUJF-UHFFFAOYSA-N |
| SMILES | C=CCSCC=C |
| Canonical SMILES | C=CCSCC=C |
| Boiling Point | 138.6 °C 139 °C |
| Colorform | Colorless liquid |
| Density | d274 0.89 0.888 at 27 °C/4 °C 0.887-0.892 |
| Melting Point | -85.0 °C -85 °C -85°C |
| Physical Description | Liquid colourless to pale yellow liquid with garlic odou |
| Description | Diallyl sulfide is an organic sulfide. Di-2-propenyl sulfide, also known as allyl sulfide or garlic oil, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. Di-2-propenyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Di-2-propenyl sulfide has been primarily detected in urine. Within the cell, di-2-propenyl sulfide is primarily located in the cytoplasm. Di-2-propenyl sulfide is a garlic, horseradish, and metallic tasting compound that can be found in a number of food items such as onion-family vegetables, garden onion, herbs and spices, and garlic. This makes di-2-propenyl sulfide a potential biomarker for the consumption of these food products. |
| Solubility | Practically insoluble in water. Miscible with alcohol, chloroform, ether, carbon tetrachloride. insoluble in water; miscible in ethyl alcohol and diethyl ethe |
| Synonyms | allyl sulfide diallyl sulfide diallylsulfide garlic oil |
| Vapor Pressure | 9.22 mmHg 9.22 mm Hg at 25 °C |
| Reference | 1.Maher, J.M.,Cheng, X.,Slitt, A.L., et al. Induction of the multidrug resistance-associated protein family of transporters by chemical activators of receptor-mediated pathways in mouse liver. Drug Metabolism and Disposition 33(7), 956-962 (2005). |
| PubChem Compound | 11617 |
| Last Modified | Nov 11 2021 |
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